4-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]-1-piperazinyl}quinazoline

• IUPAC Name: 4-[4-[(1-ethylimidazol-2-yl)methyl]piperazin-1-yl]quinazoline
• InChI: InChI=1S/C18H22N6/c1-2-23-8-7-19-17(23)13-22-9-11-24(12-10-22)18-15-5-3-4-6-16(15)20-14-21-18/h3-8,14H,2,9-13H2,1H3
• InChI Key: ONHQGYRVZFVCJO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1CN2CCN(CC2)C3=NC=NC4=CC=CC=C43
• Molecular Formula: C18H22N6
• Molecular Weight: 322.4 g/mol

Description

“4-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]-1-piperazinyl}quinazoline” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been a topic of interest due to their wide range of applications. For instance, Hadizadeh et al. synthesized a compound with a structure similar to the one and evaluated its antihypertensive potential in rats. Another study highlighted the recent advances in the regiocontrolled synthesis of substituted imidazoles.

Molecular Structure Analysis

Imidazole is a planar 5-membered ring and exists in two equivalent tautomeric forms because hydrogen can be bound to one or another nitrogen atom. It is a highly polar compound, as evidenced by its electric dipole moment of 3.67 D.

Chemical Reactions Analysis

Imidazole-containing compounds are key components to functional molecules that are used in a variety of everyday applications. The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties. It is a highly polar compound, as evidenced by its electric dipole moment of 3.67 D.

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on their specific structure and the biological system they interact with. For example, some imidazole-containing drugs exert their effects by inhibiting certain enzymes or interacting with specific receptors.

Safety and Hazards

The safety and hazards of a specific imidazole-containing compound would depend on its exact structure and properties. Some imidazole derivatives used in pharmaceuticals have been associated with various side effects. Therefore, it’s important to handle these compounds with care and use appropriate safety measures.

Future Directions

The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the preponderance of applications to which this important heterocycle is being deployed. This includes traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.